Cas no 10444-14-1 (Propanedioic acid, (2-cyanoethyl)phenyl-, diethyl ester)

• Product Name: Propanedioic acid, (2-cyanoethyl)phenyl-, diethyl ester
• CAS No: 10444-14-1
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 1144397
• PubChem ID: 10017046
• Update Time: 2025-04-20

Propanedioic acid, (2-cyanoethyl)phenyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2-cyanoethyl)phenyl-, diethyl ester
• diethyl 2-(2-cyanoethyl)-2-phenylmalonate
• SCHEMBL8104878
• DA-21121
• 10444-14-1
• 4-phenyl 4,4 diethoxycarbonyl butyronitrile
• GVKMKQDOXARLPO-UHFFFAOYSA-N
• AKOS016035352

• Inchi： 1S/C16H19NO4/c1-3-20-14(18)16(11-8-12-17,15(19)21-4-2)13-9-6-5-7-10-13/h5-7,9-10H,3-4,8,11H2,1-2H3
• InChI Key： GVKMKQDOXARLPO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C1C=CC=CC=1)CCC#N)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.39000
• LogP: 2.35438